Cas no 1510-24-3 (1,1'-Biphenyl,4-isothiocyanato-)

• Product Name: 1,1'-Biphenyl,4-isothiocyanato-
• CAS No: 1510-24-3
• MF: C₁₃H₉NS
• MW: 211.282261610031
• CID: 207309
• PubChem ID: 73931
• Update Time: 2025-04-19

1,1'-Biphenyl,4-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,4-isothiocyanato-
• 1-isothiocyanato-4-phenylbenzene
• 4-Isothiocyanato-1,1'-biphenyl
• 4-ISOTHIOCYANATOBIPHENYL
• 1,1'-Biphenyl,4-isothiocyanato
• 4-BIPHENYLISOTHIOCYANATE
• biphenyl-4-yl isothiocyanate
• Biphenyl-4-ylisothiocyanat
• para-phenyl-phenyl isothiocyanate
• p-Diphenylylisothiocyanat
• p-Xenylsenfoel
• p-Xenyl mustard oil
• 4-Isothiocyanato-1,1/'-biphenyl
• AKOS004114630
• SCHEMBL3414004
• DTXSID70164688
• MFCD00159057
• NSC72181
• 1510-24-3
• NSC 72181
• AI3-16038
• 1,1'-Biphenyl, 4-isothiocyanato-
• NSC-72181

• Inchi： 1S/C13H9NS/c15-10-14-13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9H
• InChI Key： WPYSJFXXQNITBC-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 211.04600
• Monoisotopic Mass: 211.04557
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 44.4

Experimental Properties

• Density: 1.06
• Boiling Point: 357.6°Cat760mmHg
• Flash Point: 180°C
• Refractive Index: 1.599
• PSA: 44.45000
• LogP: 4.08790